Cas no 2227717-16-8 ((3R)-3-(3-cyano-4-fluorophenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(3-cyano-4-fluorophenyl)-3-hydroxypropanoic acid
• CAS No: 2227717-16-8
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 6079387
• PubChem ID: 165797013
• Update Time: 2025-08-04

(3R)-3-(3-cyano-4-fluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3-cyano-4-fluorophenyl)-3-hydroxypropanoic acid
• 2227717-16-8
• EN300-1730543

• Inchi： 1S/C10H8FNO3/c11-8-2-1-6(3-7(8)5-12)9(13)4-10(14)15/h1-3,9,13H,4H2,(H,14,15)/t9-/m1/s1
• InChI Key： SVQNVFNAENTIHZ-SECBINFHSA-N
• SMILES： FC1C=CC(=CC=1C#N)[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 209.04882128g/mol
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.3Ų

Additional information on (3R)-3-(3-cyano-4-fluorophenyl)-3-hydroxypropanoic acid

(3R)-3-(3-Cyano-4-Fluorophenyl)-3-Hydroxypropanoic Acid: A Comprehensive Overview

(3R)-3-(3-Cyano-4-Fluorophenyl)-3-Hydroxypropanoic Acid, identified by the CAS registry number 2227717-16-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry, with the (R) configuration at the chiral center, and its structural features, including a cyano group and a fluorine atom attached to the aromatic ring. These attributes contribute to its potential applications in drug design and material science.

The synthesis of (3R)-3-(3-Cyano-4-Fluorophenyl)-3-Hydroxypropanoic Acid involves a series of carefully controlled reactions, including nucleophilic substitutions, oxidations, and stereoselective reductions. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and development purposes.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. The presence of both a hydroxyl and a carboxylic acid group provides opportunities for further functionalization, such as esterification or amidation. These modifications can enhance the compound's bioavailability or tailor its properties for specific therapeutic applications.

Recent studies have explored the role of (3R)-3-(3-Cyano-4-Fluorophenyl)-3-Hydroxypropanoic Acid in medicinal chemistry. Its ability to act as a chiral auxiliary in asymmetric synthesis has been highlighted in several research papers. Additionally, the compound's interaction with various enzymes and receptors has been investigated, revealing potential leads for drug discovery.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly examined, ensuring its suitability for long-term storage and use in experimental settings.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's behavior. Molecular modeling studies have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. These findings have been instrumental in guiding experimental designs and optimizing synthetic pathways.

In conclusion, (3R)-3-(3-Cyano-4-Fluorophenyl)-3-Hydroxypropanoic Acid represents a valuable asset in modern chemical research. Its versatile structure, combined with cutting-edge synthetic methods and computational tools, positions it as a key player in advancing both academic and industrial projects.